N-(6-fluorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-1,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C18H15FN4O2S/c1-11-8-15(21-22(11)2)17(24)23(10-13-4-3-7-25-13)18-20-14-6-5-12(19)9-16(14)26-18/h3-9H,10H2,1-2H3
• InChI Key: IQKOPBUXYPTIAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)N(CC2=CC=CO2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C18H15FN4O2S
• Molecular Weight: 370.4 g/mol

Description

N-(6-fluorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C18H15FN4O2S and its molecular weight is 370.4. The purity is usually 95%.
BenchChem offers high-quality N-(6-fluorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-fluorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Decarboxylative Fluorination Techniques

The decarboxylative fluorination of electron-rich heteroaromatics, including compounds related to the subject molecule, showcases a transition-metal-free approach for synthesizing fluorinated derivatives. This method is significant for creating fluorinated dimer products from nitrogen-containing heteroaromatic carboxylic acids, which are essential in pharmaceuticals and agrochemicals due to the influence of fluorine atoms on biological activity (Xi Yuan, Jian-Fei Yao, Zhen-Yu Tang, 2017).

Novel Anticancer Agents

Research on fluorinated benzo[b]pyran compounds, which share structural motifs with the molecule , has led to the discovery of derivatives with anti-lung cancer activity. The exploration of pyrazole and pyrimidine thione derivatives from these compounds indicates their potential as novel anticancer agents at low concentrations, opening new avenues for the treatment of lung, breast, and CNS cancers (A. G. Hammam, O. A. El-Salam, A. Mohamed, N. A. Hafez, 2005).

Antibacterial Agents

The synthesis of novel analogs based on the N-(furan-2-ylmethylidene) motif has yielded compounds with promising antibacterial activity. These efforts are crucial in the ongoing search for new antibacterial agents to combat resistant bacterial strains, highlighting the importance of structural modifications in enhancing biological activity (F. El-Essawy, S. M. Rady, 2011).

Antimycobacterial Activity

The development of novel hexahydro-2H-pyrano[3,2-c]quinoline analogues, derived from similar structural frameworks, has shown significant antitubercular activity against Mycobacterium tuberculosis H37Rv. This research is particularly relevant for addressing the global challenge of tuberculosis, especially in the context of emerging drug-resistant strains (S. Kantevari, Thirumal Yempala, Govardhan Surineni, B. Sridhar, P. Yogeeswari, D. Sriram, 2011).